Cas no 61223-76-5 (4-Heptanone, 3-[(dimethylamino)methylene]-)
61223-76-5 structure
Product Name:4-Heptanone, 3-[(dimethylamino)methylene]-
CAS No:61223-76-5
MF:C10H19NO
MW:169.263962984085
CID:487708
Update Time:2024-01-30
4-Heptanone, 3-[(dimethylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Heptanone, 3-[(dimethylamino)methylene]-
- 3-(dimethylaminomethylidene)heptan-4-one
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- Inchi: 1S/C10H19NO/c1-5-7-10(12)9(6-2)8-11(3)4/h8H,5-7H2,1-4H3
- InChI Key: DBVFSVWBZAQBBK-UHFFFAOYSA-N
- SMILES: CCC(=CN(C)C)C(=O)CCC
Computed Properties
- Exact Mass: 169.14677
Experimental Properties
- Density: 0.884±0.06 g/cm3(Predicted)
- Boiling Point: 247.0±23.0 °C(Predicted)
- PSA: 20.31
- pka: 5.83±0.70(Predicted)
4-Heptanone, 3-[(dimethylamino)methylene]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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